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Compound of Interest

Compound Name: (2-Mercaptoethyl)cyclohexanethiol

Cat. No.: B12656003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of (2-Mercaptoethyl)cyclohexanethiol. Due to the limited availability of detailed

experimental data for this specific compound, this document aggregates available data and

presents a generalized experimental protocol for its synthesis based on established methods

for analogous compounds.

Core Physicochemical Properties
(2-Mercaptoethyl)cyclohexanethiol, identified by the CAS number 28351-14-6, possesses

the IUPAC name 1-(2-sulfanylethyl)cyclohexane-1-thiol[1]. Its fundamental properties are

summarized in the table below.
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Property Value Source

CAS Number 28351-14-6 [1]

Molecular Formula C8H16S2 [1]

Molecular Weight 176.34 g/mol N/A

Boiling Point 259.6 °C at 760 mmHg N/A

Density 1.02 g/cm³ N/A

Refractive Index 1.527 N/A

Flash Point 105.5 °C N/A

Experimental Protocols
A specific, peer-reviewed experimental protocol for the synthesis of (2-
Mercaptoethyl)cyclohexanethiol is not readily available in the surveyed literature. However, a

plausible synthetic route can be extrapolated from established methods for the preparation of

geminal dithiols and other cyclohexanethiol derivatives. The following is a generalized protocol

for the synthesis of 1-(2-mercaptoethyl)cyclohexanethiol from a suitable precursor, such as

cyclohexanone. This protocol is intended for informational purposes and should be adapted

and optimized by qualified personnel.

Generalized Synthesis of (2-Mercaptoethyl)cyclohexanethiol

The synthesis can be envisioned as a two-step process: first, the introduction of the 2-

mercaptoethyl group at the alpha-position to the carbonyl group of cyclohexanone, followed by

the conversion of the carbonyl group to a geminal dithiol.

Step 1: a-Thioethylation of Cyclohexanone

This step involves the reaction of cyclohexanone with a suitable reagent to introduce the

thioethyl group. A possible method is the reaction with ethylene sulfide in the presence of a

base.
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Materials: Cyclohexanone, Ethylene sulfide, a suitable base (e.g., sodium ethoxide), and an

inert solvent (e.g., anhydrous ethanol).

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere

(e.g., nitrogen or argon), dissolve cyclohexanone in the anhydrous solvent.

Cool the solution in an ice bath.

Slowly add the base to the cooled solution while stirring.

To this mixture, add ethylene sulfide dropwise, maintaining the low temperature.

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for several hours.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC-MS).

Upon completion, quench the reaction by adding a dilute acid.

Extract the product with an organic solvent (e.g., diethyl ether), wash the organic layer

with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced

pressure to obtain the crude 2-(2-thioethyl)cyclohexanone.

Step 2: Conversion to Geminal Dithiol

The resulting ketone is then converted to the target geminal dithiol. This is typically achieved by

reacting the ketone with hydrogen sulfide in the presence of an acid catalyst.

Materials: 2-(2-Thioethyl)cyclohexanone, Hydrogen sulfide (gas), a strong acid catalyst (e.g.,

hydrogen chloride), and a suitable solvent (e.g., ethanol).

Procedure:

Dissolve the crude 2-(2-thioethyl)cyclohexanone in the solvent in a pressure-resistant

reaction vessel.
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Cool the solution in an ice bath.

Saturate the solution with hydrogen chloride gas.

Bubble hydrogen sulfide gas through the solution for several hours while maintaining a low

temperature.

Seal the vessel and allow the reaction to proceed at room temperature for an extended

period, with continuous stirring.

Monitor the disappearance of the ketone by an appropriate method.

Once the reaction is complete, carefully vent the excess hydrogen sulfide in a fume hood.

Neutralize the reaction mixture with a base (e.g., sodium bicarbonate solution).

Extract the product with an organic solvent, wash with water and brine, dry over

anhydrous sodium sulfate, and concentrate under reduced pressure.

The crude product, (2-Mercaptoethyl)cyclohexanethiol, should be purified by vacuum

distillation or column chromatography.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the synthesis of a geminal dithiol

from a cyclic ketone, which is a plausible route for synthesizing (2-
Mercaptoethyl)cyclohexanethiol.
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Caption: Generalized workflow for geminal dithiol synthesis.

Signaling Pathways and Biological Activity
Currently, there is no publicly available information detailing the involvement of (2-
Mercaptoethyl)cyclohexanethiol in any specific biological signaling pathways or its broader

pharmacological activity. Dithiols are known to interact with biological systems, particularly

through redox-sensitive mechanisms and by chelating metal ions. Further research is required

to elucidate the specific biological roles, if any, of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of (2-Mercaptoethyl)cyclohexanethiol]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12656003#physicochemical-properties-
of-2-mercaptoethyl-cyclohexanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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